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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B086986

Despite its classification as a multifunctional and fluorescent dye, a comprehensive review of
scientific literature and technical documentation reveals that Lanasol Yellow 4G (C.l. Reactive
Yellow 39; CAS 70247-70-0) is not a commonly utilized tool in biological research, drug
development, or studies of cellular signaling pathways. Its primary and well-documented
application lies within the textile industry as a reactive dye for wool and other protein fibers.

While chemical suppliers categorize Lanasol Yellow 4G as a fluorescent dye and highlight the
general importance of such molecules in biological experiments, specific examples, protocols,
or quantitative data for its use in a life science research context are conspicuously absent from
the public domain.[1][2][3][4][5] This guide will therefore summarize the known chemical
properties of Lanasol Yellow 4G and discuss the potential for its application in research based
on the characteristics of reactive dyes, while underscoring the current lack of established
methodologies.

Chemical and Physical Properties

Lanasol Yellow 4G is a reactive azo dye.[6] The key feature of reactive dyes is their ability to
form covalent bonds with the substrate they are applied to. In the context of textiles, this
ensures high wash-fastness. The reactive group in Lanasol Yellow 4G allows it to form a
stable chemical link with nucleophilic groups present in the amino acid residues of protein
fibers like wool.
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Property Value Reference
Molecular Formula C19H12BrCIl2NsNaz20sS:2 [2]
Molecular Weight 699.25 g/mol [2]
Class Reactive Azo Dye [6]
Synonyms C.l. Reactive Yellow 39 [7]

Potential Research Applications: A Theoretical
Perspective

Given its chemical nature as a reactive dye, Lanasol Yellow 4G possesses the theoretical
potential for applications in biological research, particularly in the covalent labeling of proteins.

Protein Labeling

Reactive dyes can be used to covalently modify proteins at specific amino acid residues. The
reactive group of Lanasol Yellow 4G is designed to react with nucleophilic side chains of
amino acids such as lysine, cysteine, histidine, and tyrosine.[8][9] This property could

theoretically be harnessed for:

o Fluorescent Labeling for Imaging: If Lanasol Yellow 4G exhibits suitable fluorescence
properties (quantum yield, photostability), it could potentially be used as a fluorescent probe
in techniques like fluorescence microscopy to visualize protein localization and dynamics.
However, no studies have been published that characterize its fluorescence spectrum or its
utility in cellular imaging.

o Protein Conjugation: The covalent attachment of the dye could be used to track proteins in
various biochemical assays.

The workflow for such an application would logically follow these steps:
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Experimental Workflow: Protein Labeling

Gurified Protein of Interesa [Lanasol Yellow 4G Solution]
Incubation under
Controlled pH and Temperature
Removal of Unbound Dye
(e.g., Dialysis, Gel Filtration)

:

Characterization of Labeled Protein
(e.g., Spectroscopy, SDS-PAGE)

:

Downstream Application
(e.g., Fluorescence Microscopy)

Click to download full resolution via product page

Caption: A theoretical workflow for the covalent labeling of a protein with a reactive dye like
Lanasol Yellow 4G.

Environmental Research Applications

In contrast to the lack of data in biological research, Lanasol Yellow 4G has been the subject
of environmental science studies focused on the treatment of textile effluents. Research has
explored its removal from aqueous solutions through methods such as adsorption and
photodegradation.[6][10] These studies provide detailed experimental protocols for the analysis
and degradation of the dye in environmental samples, but do not shed light on its use as a
research tool in biology or medicine.
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Conclusion

For researchers, scientists, and drug development professionals, it is crucial to note that while
Lanasol Yellow 4G is commercially available and classified as a fluorescent and reactive dye,
there is no evidence in the peer-reviewed scientific literature to support its use in biological
research. Its utility as a fluorescent probe, protein label, or tool for studying signaling pathways
has not been established. Scientists seeking to label proteins or visualize cellular components
are advised to use well-characterized and validated fluorescent probes and labeling reagents
for which detailed protocols and a body of supporting literature are readily available. The
primary application of Lanasol Yellow 4G remains firmly within the domain of the textile
industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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